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Compound of Interest

Compound Name: Relebactam sodium

Cat. No.: B3322652

Essential guidance for the safe and compliant disposal of Relebactam sodium, ensuring the
protection of personnel and the environment.

For researchers, scientists, and drug development professionals handling Relebactam
sodium, adherence to proper disposal protocols is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to answer specific procedural questions
and build a foundation of trust in chemical handling practices.

l. Understanding the Regulatory Landscape

The disposal of pharmaceutical waste, including Relebactam sodium, is governed by a
framework of federal and local regulations. The primary federal agency regulating hazardous
pharmaceutical waste in the United States is the Environmental Protection Agency (EPA) under
the Resource Conservation and Recovery Act (RCRA).[1][2] In 2019, the EPA finalized a new
rule, Subpart P, which provides healthcare-specific requirements for managing hazardous
waste pharmaceuticals.[1] A key provision of this rule is the prohibition of flushing hazardous
waste pharmaceuticals down drains.[1]

It is imperative that all disposal procedures comply with these regulations, in addition to any
state and local rules. All personnel handling pharmaceutical waste must be trained on proper
segregation, handling, and disposal procedures, including emergency protocols.[1]
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Il. Characterization of Relebactam Sodium Waste

Before disposal, it is essential to determine if the Relebactam sodium waste is classified as
hazardous. Pharmaceutical waste is considered hazardous if it is specifically listed as such by
the RCRA or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[2] While
a specific hazardous waste classification for Relebactam sodium is not readily available in the
provided search results, it is prudent to handle it as a potentially hazardous chemical waste.

lll. Recommended Disposal Procedures

Based on available safety data and general best practices for pharmaceutical waste, the
following step-by-step procedures are recommended for the disposal of Relebactam sodium.

Step 1: Segregation and Collection

e Do not discard Relebactam sodium down the drain or in the regular trash. This is to prevent
the contamination of water systems and the environment.[3]

¢ Collect all waste materials containing Relebactam sodium, including unused product,
expired materials, and contaminated labware (e.g., vials, syringes, personal protective
equipment), in a designated, properly labeled hazardous waste container.

e The container should be in good condition, compatible with the chemical, and kept securely
closed except when adding waste.

Step 2: Labeling and Storage

o Clearly label the hazardous waste container with the words "Hazardous Waste," the name
"Relebactam sodium,” and any other information required by your institution's
Environmental Health and Safety (EHS) department.

» Store the waste container in a designated, secure area away from incompatible materials.
Step 3: Arrange for Professional Disposal

e The primary and recommended method for the disposal of Relebactam sodium is through a
licensed hazardous material disposal company.|[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://hardydiagnostics.com/blog/resistance-%CE%B2-lactam-antibiotics-new-solutions-old-problem
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3322652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. They will have established procedures and contracts with certified waste
management vendors.

o These vendors will typically transport the waste to a permitted treatment, storage, and
disposal facility (TSDF), where it will be incinerated at high temperatures.[1][2][3] Incineration
is the preferred method for destroying active pharmaceutical ingredients and preventing their
release into the environment.

IV. Potential Deactivation Methods (for
consideration and institutional approval)

While professional disposal is the standard, the scientific literature suggests potential methods
for the chemical deactivation of beta-lactam compounds. These methods are not a substitute
for approved disposal procedures and must be validated and approved by your institution's
EHS department before implementation.

o Alkaline Hydrolysis: Research has shown that a 1 M sodium hydroxide solution can
effectively hydrolyze and inactivate 3-lactam residues. This method could potentially be used
to treat liquid waste containing Relebactam sodium before collection for final disposal.
However, this process must be carefully controlled and monitored to ensure complete
degradation.

o Use of Beta-Lactamases: Enzymes such as beta-lactamases can neutralize beta-lactam
antibiotics. While effective, this method may be more suitable for specific applications like
environmental monitoring rather than bulk chemical waste disposal due to cost and
scalability.

Any attempt to chemically deactivate Relebactam sodium waste must be conducted as a
formal, documented laboratory procedure with a thorough risk assessment and the explicit
approval of the EHS department.

V. Quantitative Data Summary

The following table summarizes key quantitative data related to Relebactam.
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Property Value

Molecular Formula C12H20N406S

Molecular Weight 348.38 g/mol

Plasma Protein Binding ~22%

Biological Half-Life 1.2 - 1.8 hours

Route of Elimination Approximately 90-100% renally eliminated

VI. Experimental Protocols

Detailed experimental protocols for the complete chemical degradation of Relebactam sodium
for disposal purposes are not available in the provided search results. The development and
validation of such a protocol would require significant research and would need to be
conducted in accordance with all institutional and regulatory guidelines.

VIl. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Relebactam sodium in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/product/b3322652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3322652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

[ Relebactam Sodium Waste Generated ]

'

Is the waste considered
hazardous per RCRA
and institutional policy?

Uncertajn

Consult EHS for guidance

Yes (Recommended) on proper disposal

Segregate into a designated,
labeled hazardous waste container

Do NOT dispose down the drain
or in regular trash

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Waste is transported by a licensed vendor
to a permitted facility for incineration

[ Disposal Complete ]

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Relebactam sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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